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Golotimod at a Glance

Attribute Description

Other Names SCV-07, Gamma-D-glutamyl-L-tryptophan [1] [2] [3]

Molecular Formula C₁₆H₁₉N₃O₅ [1] [3]

Modality Synthetic Dipeptide / Small Molecule [1]

Key Mechanism Immunomodulation via broad effects on the Toll-like Receptor (TLR) pathway;

inhibition of STAT3 signaling [1] [2] [3]

Key Immunological
Effects

Stimulates T-lymphocyte differentiation, enhances production of IL-2 and IFN-

γ, improves macrophage function [1] [3]

Investigational Uses Tuberculosis, recurrent genital HSV-2 infection, oral mucositis (e.g., from

radiation/chemotherapy) [1] [2] [3]

Administration
Routes

Oral or subcutaneous [1]

Mechanism of Action and Signaling Pathway
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Golotimod is described as an immunomodulating peptide with antimicrobial activity that functions primarily

through the Toll-like receptor (TLR) pathway [1] [3]. It inhibits STAT3 signaling, which is a crucial

transcription factor involved in cellular processes like proliferation and survival, and whose dysregulation is

implicated in various diseases [2] [3] [4]. The immunomodulatory effects of Golotimod culminate in

enhanced efficacy of anti-tuberculosis therapy in research models [2] [3].

The diagram below illustrates the logical flow of Golotimod's mechanism of action as described in the

literature.
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Research Applications & Protocol Outlines

While specific protocols are not available in the public domain, the search results allow for the construction

of a general outline of its research applications, which can serve as a starting point for experimental design.
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In Vivo Efficacy Protocol Outline

One of the more consistent findings across the search results is the use of Golotimod in conjunction with

standard anti-tuberculosis therapy in animal models [2] [3]. The general workflow for such a study can be

conceptualized as follows:

Establish TB-Infected Animal Model

Randomization into Groups:
- Infected Control
- Standard TB Therapy
- TB Therapy + Golotimod

Treatment Administration Disease Monitoring & Sample Collection Endpoint Analysis

Click to download full resolution via product page

Key Parameters (Compiled from Search Results):

Dosage: A dose of 100 μg/kg has been used in other infection models (e.g., HSV-2 in guinea pigs)

[2] [3].
Route of Administration: Both subcutaneous injection and oral gavage have been reported [1]

[3]. One source notes that oral administration after fasting showed greater efficacy in an HSV-2 model
[3].

Treatment Duration: A 5-day regimen is cited in non-TB infection studies [3]. Duration would likely be
adapted to the specific TB model and concomitant therapy.

Assessment Endpoints:
Bacterial Load: Clearance of mycobacteria in tissues (e.g., lungs) [1].

Pathology: Improvement in cavity healing in lungs [1].
Clinical Symptoms: Reduction in fever, weakness, cough, dyspnea [1].

Immune Parameters: Analysis of T-cell responses and cytokine profiles (e.g., IL-2, IFN-γ) [1].

Ex Vivo Immunomodulation Assessment

To dissect the immunomodulatory mechanism, researchers can analyze immune cells from treated subjects.

Cell Proliferation Assay: Golotimod stimulates thymic and splenic cell proliferation [2] [3]. This can
be quantified using standard assays like BrdU or MTT.

Macrophage Function Assay: Golotimod improves macrophage function, which can be assessed
via phagocytosis assays (e.g., uptake of fluorescent beads or mycobacteria) [3].
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Cytokine Profiling: The enhancement of IL-2 and IFN-γ production can be measured using ELISA or

multiplex cytokine arrays on cell culture supernatants from stimulated splenocytes or PBMCs [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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